Cas no 1529462-73-4 (2-(3-Bromo-2-fluorophenyl)propanoic acid)

• Product Name: 2-(3-Bromo-2-fluorophenyl)propanoic acid
• CAS No: 1529462-73-4
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 5520152
• PubChem ID: 83723745
• Update Time: 2025-10-29

2-(3-Bromo-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-bromo-2-fluoro-α-methyl-
• 2-(3-Bromo-2-fluorophenyl)propanoic acid
• EN300-1137811
• 2-(3-bromo-2-fluorophenyl)propanoicacid
• 1529462-73-4
• G67278

• Inchi： 1S/C9H8BrFO2/c1-5(9(12)13)6-3-2-4-7(10)8(6)11/h2-5H,1H3,(H,12,13)
• InChI Key： LQTCWMJGZSGOGG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Br)C=1F)(C)C(=O)O

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.598±0.06 g/cm3(Predicted)
• Boiling Point: 310.6±27.0 °C(Predicted)
• pka: 3.90±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(3-Bromo-2-fluorophenyl)propanoic acid

2-(3-Bromo-2-fluorophenyl)propanoic acid

The compound 2-(3-Bromo-2-fluorophenyl)propanoic acid (CAS No. 1529462-73-4) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a bromine atom and a fluorine atom on a phenyl ring, along with a propanoic acid side chain. The presence of these halogens imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 2-(3-Bromo-2-fluorophenyl)propanoic acid in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers have utilized this compound as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. Its ability to modulate enzyme activity through precise molecular interactions has made it a focal point in medicinal chemistry research.

The synthesis of 2-(3-Bromo-2-fluorophenyl)propanoic acid involves multi-step organic reactions, often incorporating advanced catalytic techniques to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies. These methods are detailed in several peer-reviewed journals, emphasizing the importance of this compound in modern chemical research.

In terms of physical properties, 2-(3-Bromo-2-fluorophenyl)propanoic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, which are commonly used to determine its purity and identity.

The application of 2-(3-Bromo-2-fluorophenyl)propanoic acid extends beyond pharmaceuticals into materials science. Its use as a precursor for the synthesis of advanced polymers and coatings has been explored in recent studies. The compound's ability to form stable bonds with other functional groups makes it an ideal candidate for developing materials with tailored mechanical and thermal properties.

Moreover, 2-(3-Bromo-2-fluorophenyl)propanoic acid has shown promise in agrochemical applications, particularly as a component in herbicides and fungicides. Its unique chemical profile allows for selective interaction with plant enzymes, making it a potential solution for sustainable agriculture practices.

Recent research has also focused on the environmental impact of 2-(3-Bromo-2-fluorophenyl)propanoic acid, with studies examining its biodegradation pathways and ecological effects. These investigations are critical for ensuring the safe use and disposal of this compound in industrial settings.

In conclusion, 2-(3-Bromo-2-fluorophenyl)propanoic acid (CAS No. 1529462-73-4) is a versatile compound with wide-ranging applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and application research, positions it as a key player in the development of innovative solutions for healthcare, agriculture, and materials science.